Cas no 6294-93-5 (4-Chloro-3-(trifluoromethyl)phenol)

• Product Name: 4-Chloro-3-(trifluoromethyl)phenol
• CAS No: 6294-93-5
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• MDL: MFCD00042525
• CID: 46594
• PubChem ID: 87566513
• Update Time: 2025-06-08

4-Chloro-3-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethyl)phenol
• 2-Chloro-5-hydroxybenzotrifluoride
• 4-Chloro-3-trifluoromethylphenol
• Phenol, 4-chloro-3-(trifluoromethyl)-
• Phenol, p-chloro-m-trifluoromethyl-
• Phenol, p-chloro-m-(trifluoromethyl)-
• p-Chloro-m-trifluoromethylphenol
• 4-Chloro-3-trifluoromethyl-phenol
• 2-CHLORO-5-HYDROXYBEZOTRIFLUORIDE
• NSC11757
• PubChem2863
• WLN: QR DG CXFFF
• ZLFPIEUWXNRPNM-UHFFFAOYS
• MFCD00042525
• J-514989
• AM61623
• m-Cresol, 4-chloro-alpha,alpha,alpha-trifluoro-
• NSC 11757
• 4-Chloro-3-(trifluoromethyl)phenol, AldrichCPR
• EN300-22912
• PS-8264
• BRN 2261083
• NSC-11757
• p-Chloro-m-(trifluoromethyl)phenol
• InChI=1/C7H4ClF3O/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3,12H
• ZLFPIEUWXNRPNM-UHFFFAOYSA-
• SCHEMBL364052
• 6294-93-5
• AKOS005254979
• AXMHKVLWJVQVDK-UHFFFAOYSA-N
• A8690
• 4-06-00-02069 (Beilstein Handbook Reference)
• FT-0618054
• DTXSID00212146
• CS-W015692
• 3DRC93J3XE
• AC-4128
• CL8503
• NS00127241
• UNII-3DRC93J3XE
• DB-011329
• Phenol, 4-chloro-3-(trifluoromethyl)-(9CI)
• DTXCID00134637

• MDL： MFCD00042525
• Inchi： 1S/C7H4ClF3O/c8-6-2-1-4(12)3-5(6)7(9,10)11/h1-3,12H
• InChI Key： ZLFPIEUWXNRPNM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)O
• BRN： 2261083

Computed Properties

• Exact Mass: 195.99000
• Monoisotopic Mass: 195.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 1.4690 (estimate)
• Melting Point: 42.0 to 46.0 deg-C
• Boiling Point: 122°C/27mmHg(lit.)
• Flash Point: 120-122°C/27mm
• Refractive Index: 1.482
• PSA: 20.23000
• LogP: 3.06440
• Solubility: Not determined

4-Chloro-3-(trifluoromethyl)phenol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3261
• Hazard Category Code： 36/37/38-36-34-21/22
• Safety Instruction： S26-S36/37/39
• RTECS：SK6040000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Chloro-3-(trifluoromethyl)phenol

Comprehensive Analysis of 4-Chloro-3-(trifluoromethyl)phenol (CAS No. 6294-93-5): Properties, Applications, and Industry Trends

4-Chloro-3-(trifluoromethyl)phenol (CAS No. 6294-93-5), a halogenated aromatic compound, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical industries due to its unique structural features. The presence of both chloro and trifluoromethyl groups on the phenol ring enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers and manufacturers frequently search for "4-Chloro-3-(trifluoromethyl)phenol synthesis" or "CAS 6294-93-5 suppliers," reflecting its commercial and scientific relevance.

In recent years, the demand for fluorinated compounds like 4-Chloro-3-(trifluoromethyl)phenol has surged, driven by their applications in drug discovery and crop protection. The compound's lipophilicity and electron-withdrawing properties are critical for designing bioactive molecules, aligning with trends in "green chemistry" and "sustainable fluorination methods." Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, addressing queries like "how to analyze 4-Chloro-3-(trifluoromethyl)phenol."

The thermal stability of CAS 6294-93-5 allows its use in high-temperature reactions, a feature often explored in "high-performance material synthesis" forums. Its solubility in organic solvents like dichloromethane and ethanol facilitates its integration into formulations, while safety data sheets emphasize proper handling to avoid irritation—topics frequently searched as "4-Chloro-3-(trifluoromethyl)phenol safety precautions."

Innovations in catalysis have further expanded the utility of this compound, particularly in cross-coupling reactions for constructing complex molecules. Environmental concerns have also spurred interest in "biodegradable derivatives of halogenated phenols," positioning 4-Chloro-3-(trifluoromethyl)phenol as a subject of eco-friendly modification studies. Regulatory compliance, such as REACH and FDA guidelines, remains a key focus for industrial users.

From a market perspective, the compound's role in producing herbicides and antifungal agents aligns with global agricultural challenges. Searches for "4-Chloro-3-(trifluoromethyl)phenol price trends" reflect its economic significance. Future research may explore its potential in photovoltaic materials or bioconjugation, areas gaining traction in academic and industrial R&D.